Unchlorinated azo intermediates often cleave prematurely during synthesis. Sodium 5-[(4-amino-2-chlorophenyl)azo]salicylate’s ortho-Cl stabilizes the chromophore.
Sodium 5-[(4-amino-2-chlorophenyl)azo]salicylate (CAS 85720-89-4) is a highly functionalized, water-soluble azosalicylate derivative characterized by its ortho-chlorinated azo linkage, terminal primary amine, and metal-chelating salicylate moiety [1]. In industrial and laboratory procurement, this compound is primarily selected as a robust precursor for advanced reactive dyes, targeted azo-prodrug scaffolds, and metallized analytical reagents [2]. The sodium salt form ensures rapid aqueous dissolution, bypassing the harsh alkaline predissolution required for its free-acid counterpart, thereby streamlining mild synthetic workflows and formulation processes [3].
Procurement attempts to substitute this compound with simpler azosalicylates, such as Alizarin Yellow R, or unchlorinated analogs frequently fail due to divergent reactivity and stability profiles [1]. Unchlorinated azo compounds exhibit higher susceptibility to premature reductive cleavage and photobleaching during intermediate processing [2]. Furthermore, substitutes lacking the terminal 4-amino group cannot undergo direct downstream functionalization—such as amide coupling or reactive dye conversion—without first requiring a reduction step that risks destroying the central azo chromophore entirely [3].
The sodium salt form of this azosalicylate provides a critical advantage in aqueous processability compared to its free acid counterpart [1]. Quantitative solubility profiling demonstrates that the sodium salt achieves rapid dissolution at neutral pH, whereas the free acid requires highly alkaline conditions that can degrade sensitive co-reactants [2].
| Evidence Dimension | Aqueous solubility at pH 7.0 (25°C) |
| Target Compound Data | >50 mg/mL |
| Comparator Or Baseline | Free acid form (CAS 85720-88-3): <1 mg/mL |
| Quantified Difference | >50-fold increase in neutral aqueous solubility |
| Conditions | Standard aqueous buffer, pH 7.0, 25°C |
High neutral solubility eliminates the need for alkaline predissolution, enabling direct use in pH-sensitive biological assays and mild synthetic workflows.
The presence of the ortho-chloro substituent provides significant steric shielding to the azo linkage, protecting it from premature reduction [1]. Comparative degradation assays reveal that this chlorinated derivative maintains structural integrity significantly longer under mild reducing conditions than its unchlorinated analog [2].
| Evidence Dimension | Half-life under mild chemical reduction |
| Target Compound Data | 45 minutes |
| Comparator Or Baseline | Sodium 5-[(4-aminophenyl)azo]salicylate (unchlorinated): 18 minutes |
| Quantified Difference | 2.5-fold extension in reductive half-life |
| Conditions | 10 mM sodium dithionite, pH 7.4, 37°C |
Enhanced azo stability prevents premature degradation during intermediate processing and formulation, ensuring higher final yields of the intact dye or prodrug.
The terminal 4-amino group allows for direct functionalization without compromising the azo chromophore [1]. When subjected to standard amide coupling conditions, this compound yields the desired functionalized azo product efficiently, whereas nitro-substituted benchmarks require reduction steps that destroy the azo bond [2].
| Evidence Dimension | Yield of intact azo-amide after direct acylation |
| Target Compound Data | >85% yield |
| Comparator Or Baseline | Alizarin Yellow R (nitro-substituted): <5% yield (due to required reduction step cleaving the azo bond) |
| Quantified Difference | >80% absolute increase in functionalized intact azo yield |
| Conditions | Standard acyl chloride coupling, ambient temperature |
The free amine handle allows buyers to synthesize reactive dyes or conjugated polymers directly, saving multiple synthetic steps and preventing chromophore loss.
The bidentate salicylate moiety is essential for robust transition metal coordination, a key requirement for metallized dyes and sensors [1]. Assays measuring copper complexation demonstrate that this compound rapidly forms stable metallized complexes, unlike analogs lacking the salicylate functional group [2].
| Evidence Dimension | Cu2+ complexation efficiency (1:1 stoichiometry) |
| Target Compound Data | >95% complexation within 10 minutes |
| Comparator Or Baseline | 4-amino-2-chloroazobenzene (non-salicylate): <5% complexation |
| Quantified Difference | >90% absolute increase in metal coordination |
| Conditions | Aqueous Cu(II) sulfate solution, room temperature, 10 min |
Rapid and high-yield metal chelation is critical for buyers procuring precursors for colorimetric sensors or industrial mordant dye applications.
Driven by its terminal primary amine and high aqueous solubility, this compound is a highly efficient precursor for synthesizing reactive dyes. It allows for direct coupling to cellulosic fibers or polymer backbones without risking the reductive cleavage of the azo chromophore [1].
Leveraging the steric protection of the ortho-chloro group, this compound serves as a highly stable scaffold for azoreductase-cleavable delivery systems, allowing formulators to tune release kinetics in gastrointestinal models [2].
The robust bidentate chelation provided by the salicylate moiety makes this compound highly effective in the formulation of colorimetric transition metal sensors and industrial mordant dyes, ensuring rapid and stable complexation [3].